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Compound of Interest

Compound Name:
Methyl benzo[d][1,3]dioxole-4-

carboxylate

CAS No.: 33842-16-9

Cat. No.: B1296325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of Methyl 3,4-

methylenedioxybenzoate, a versatile aromatic ester that serves as a crucial building block in

modern organic synthesis and drug discovery. From its historical roots in the study of natural

products to its contemporary applications as a key synthetic intermediate, this document aims

to be an essential resource. We will delve into its discovery, detail its synthesis, analyze its

physicochemical and spectroscopic properties, and explore its applications, offering field-

proven insights and detailed experimental protocols to support your research and development

endeavors.

Discovery and Historical Context
The history of Methyl 3,4-methylenedioxybenzoate is intrinsically linked to the exploration of

natural products, particularly those containing the 3,4-methylenedioxyphenyl moiety. This
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structural motif is found in a variety of plant-derived compounds, most notably piperine from

black pepper, which upon hydrolysis yields piperic acid.

The parent carboxylic acid, 3,4-methylenedioxybenzoic acid (piperonylic acid), was first

prepared in 1869 by Fittig and Mielck through the oxidation of piperic acid.[1] Early methods for

the synthesis of piperonylic acid also included the oxidation of piperonal, another key natural

product derivative.[1][2]

While the exact first synthesis of Methyl 3,4-methylenedioxybenzoate is not readily

documented in easily accessible historical records, its preparation would have followed the

well-established methods of esterification available to chemists in the late 19th and early 20th

centuries. The Fischer-Speier esterification, first described in 1895, provides a direct and

efficient method for the conversion of a carboxylic acid to its corresponding ester using an

alcohol in the presence of an acid catalyst.[3] It is highly probable that the first preparations of

Methyl 3,4-methylenedioxybenzoate were achieved through such a reaction with piperonylic

acid and methanol.

In contemporary organic chemistry, Methyl 3,4-methylenedioxybenzoate has gained

prominence as a readily available starting material and intermediate in the synthesis of a wide

range of more complex molecules, particularly in the field of medicinal chemistry.[4][5]

Physicochemical and Spectroscopic Profile
A thorough understanding of the physical and chemical properties of a compound is

fundamental to its application in research and synthesis.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

http://orgsyn.org/demo.aspx?prep=CV2P0538
http://orgsyn.org/demo.aspx?prep=CV2P0538
https://pdf.benchchem.com/46/A_Technical_Guide_to_the_Historical_Synthesis_of_Piperonylic_Acid.pdf
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://www.researchgate.net/figure/A-structural-similarity-between-LASSBio-294-and-bioactive-pyridazinones-B-schematic_fig1_11747144
https://www.tandfonline.com/doi/pdf/10.3109/14756366.2011.578575
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol

CAS Number 326-56-7

Appearance White solid [6]

Melting Point 53 °C [6]

Boiling Point 146 °C at 11 mmHg [7]

Solubility

Soluble in common organic

solvents such as methanol,

ethanol, and chloroform.

Inferred from synthetic

procedures.

Spectroscopic Analysis
The structural elucidation of Methyl 3,4-methylenedioxybenzoate is confirmed through various

spectroscopic techniques.

The proton NMR spectrum provides characteristic signals for the aromatic protons, the

methylenedioxy protons, and the methyl ester protons.

¹H NMR (CDCl₃, 500 MHz) δ (ppm): 7.55 (dd, J = 8.1, 1.7 Hz, 1H), 7.42 (d, J = 1.7 Hz, 1H),

6.84 (d, J = 8.1 Hz, 1H), 6.03 (s, 2H), 3.89 (s, 3H).

The carbon NMR spectrum shows distinct resonances for each carbon atom in the molecule.

¹³C NMR (CDCl₃, 125 MHz) δ (ppm): 166.5, 151.6, 147.9, 125.1, 124.6, 108.3, 108.0, 101.7,

52.0.

The IR spectrum displays characteristic absorption bands for the functional groups present.

IR (KBr, cm⁻¹): A strong absorption band around 1720 cm⁻¹ corresponding to the C=O

stretching of the ester group. Bands in the region of 1250-1040 cm⁻¹ are indicative of the C-

O stretching of the ester and the methylenedioxy group. Aromatic C-H stretching is observed

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/12558699_Synthesis_and_analgesic_activity_of_novel_N-acylarylhydrazones_and_isosters_derived_from_natural_safrole
https://www.researchgate.net/publication/12558699_Synthesis_and_analgesic_activity_of_novel_N-acylarylhydrazones_and_isosters_derived_from_natural_safrole
http://lib3.dss.go.th/fulltext/scan_ebook/j.of_pharma_1950_v2_n4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


around 3100-3000 cm⁻¹, and C=C stretching vibrations of the benzene ring appear in the

1600-1450 cm⁻¹ region.

Electron ionization mass spectrometry (EI-MS) results in fragmentation patterns that are

characteristic of the molecule's structure.

MS (EI, 70 eV) m/z (%): The molecular ion peak [M]⁺ is expected at m/z 180. Key fragment

ions would include the loss of the methoxy group ([M-31]⁺) to give the acylium ion at m/z

149, which is often the base peak. Further fragmentation of the aromatic ring can also be

observed.

Synthesis of Methyl 3,4-methylenedioxybenzoate
The most common and efficient laboratory synthesis of Methyl 3,4-methylenedioxybenzoate

originates from the natural product derivative, piperonal. The overall synthetic strategy involves

two main transformations: the oxidation of the aldehyde functionality of piperonal to a

carboxylic acid, followed by the esterification of the resulting piperonylic acid.

Piperonal Piperonylic Acid

Oxidation
(e.g., KMnO₄ or Yamada's Procedure)

Methyl 3,4-methylenedioxybenzoate

Esterification
(e.g., Fischer-Speier)

Methyl 3,4-methylenedioxybenzoate

3,4-Methylenedioxybenzoyl Hydrazide
Hydrazinolysis

Other Bioactive Molecules

N-AcylhydrazonesCondensation

Click to download full resolution via product page

Caption: Role as a synthetic intermediate.

Natural Product Synthesis
The 3,4-methylenedioxyphenyl unit is a common feature in many natural products. Methyl 3,4-

methylenedioxybenzoate can serve as a starting material or a model compound in the total

synthesis of such molecules.
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Other Potential Applications
While less documented, its structural features suggest potential applications in other fields:

Fragrance and Flavor Industry: Although some sources indicate it is not for fragrance use,

the related compound piperonal (heliotropin) has a distinct cherry-almond scent. The ester

may have interesting olfactory properties, though it is not widely listed as a fragrance

ingredient.

Materials Science: Aromatic esters can be used as monomers or additives in the synthesis of

polymers, potentially imparting specific properties such as UV stability or altered mechanical

characteristics.

Conclusion
Methyl 3,4-methylenedioxybenzoate is a compound with a rich history tied to the chemistry of

natural products. Its straightforward synthesis from readily available starting materials,

combined with its versatile chemical reactivity, has established it as a valuable tool in modern

organic synthesis. While its primary application to date has been in the realm of drug discovery

as a key building block for complex bioactive molecules, its potential in other areas of chemical

science remains an avenue for further exploration. This guide has provided a comprehensive

overview of its discovery, synthesis, properties, and applications, with the aim of facilitating its

effective use in the laboratory and inspiring new avenues of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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